Cas no 6110-36-7 (ethyl 4-methoxy-6-methylsalicylate)
6110-36-7 structure
Product Name:ethyl 4-methoxy-6-methylsalicylate
ethyl 4-methoxy-6-methylsalicylate Properties
Names and Identifiers
-
- ethyl 4-methoxy-6-methylsalicylate
- ethyl 2-hydroxy-4-methoxy-6-methylbenzoate
- Benzoic acid, 2-hydroxy-4-methoxy-6-methyl-, ethyl ester
- Spectrum3_000266
- KBioGR_001564
- SR-05000002453-1
- SR-05000002453
- NCGC00095529-02
- ETHYL EVERNINATE
- DTXSID1064116
- EINECS 228-073-6
- Spectrum2_000684
- CCG-38574
- SDCCGMLS-0066552.P001
- 2-Hydroxy-4-methoxy-6-methyl-benzoic acid ethyl ester
- NS00034569
- 2-Hydroxy-4-methoxy-6-methylbenzoic acid ethyl ester
- NCGC00095529-01
- SPECTRUM211009
- SCHEMBL1640418
- CHEBI:108584
- Spectrum5_001834
- SPBio_000807
- AKOS005167061
- 6110-36-7
- CHEMBL1318588
- Q27187507
- Spectrum4_000952
- KBio3_001212
- BSPBio_001712
-
- InChIKey： PJOOIAZRUIIQMU-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H14O4/c1-4-15-11(13)10-7(2)5-8(14-3)6-9(10)12/h5-6,12H,4H2,1-3H3
- SMILES： CCOC(=O)C1=C(C=C(C=C1C)OC)O
Computed Properties
- Exact Mass: 210.08922
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 210.08920892g/mol
- Heavy Atom Count: 15
- Complexity: 217
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
ethyl 4-methoxy-6-methylsalicylate Related Literature
-
M. Afzal,J. S. Davies,C. H. Hassall J. Chem. Soc. C 1969 1721
-
Xulei Huang,Lei Wang,Anna Karen Carrasco Laserna,Sam Fong Yau Li Metallomics 2017 9 1610
-
4. 850. Lactones. Part VII. The synthesis of 5-hydroxy- 7-methoxyphthalideE. M. Howells,G. T. Newbold J. Chem. Soc. 1965 4592
-
5. 675. Lactones. Part VI. The preparation of 5,7-dihydroxyphthalide, its 5-methyl ether, and related compoundsW. R. Allison,G. T. Newbold J. Chem. Soc. 1959 3335
-
6. Formylation and bromination ortho to the hydroxy-group of 2-carbonylsubstituted phenols in the presence of titanium(VI)chlorideT. M. Cresp,M. V. Sargent,J. A. Elix,D. P. H. Murphy J. Chem. Soc. Perkin Trans. 1 1973 340
-
7. 374. Lactones. Part V. Experiments relating to mycophenolic acidW. R. Logan,G. T. Newbold J. Chem. Soc. 1957 1946
6110-36-7 (ethyl 4-methoxy-6-methylsalicylate) Related Products
- 6520-83-8(Ethyl 2-methoxy-6-methylbenzoate)
- 6555-40-4(Ethyl 2-hydroxy-6-methylbenzoate)
- 2524-37-0(Ethyl 2,4-dihydroxy-6-methylbenzoate)
- 479-20-9(ATRANORIN)
- 570-10-5(EVERNIC ACID)
- 14160-70-4(Ethyl 5-ethoxy-2-hydroxybenzoate)
- 28281-58-5(7-methoxy-1(3H)-Isobenzofuranone)
- 22775-40-2(Ethyl 2-hydroxy-5-methoxybenzoate)
- 29264-30-0(Benzoic acid,4-ethoxy-2-hydroxy-, ethyl ester)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
https://www.cfsilicones.com/
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html